Cas no 496847-72-4 (tert-butyl N-(4,4,4-trifluoro-3-hydroxybutyl)carbamate)

• Product Name: tert-butyl N-(4,4,4-trifluoro-3-hydroxybutyl)carbamate
• CAS No: 496847-72-4
• MF: C₉H₁₆F₃NO₃
• MW: 243.223453521729
• CID: 1527115
• PubChem ID: 21702950
• Update Time: 2025-06-11

tert-butyl N-(4,4,4-trifluoro-3-hydroxybutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4,4,4-trifluoro-3-hydroxybutyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(4,4,4-trifluoro-3-hydroxybutyl)carbamate
• EN300-1877571
• tert-butyl N-(4,4,4-trifluoro-3-hydroxy-butyl)carbamate
• N-(4,4,4-trifluoro-3-hydroxybutyl)carbamic acid tert-butyl ester
• DTXSID90617146
• tert-Butyl (4,4,4-trifluoro-3-hydroxybutyl)carbamate
• 496847-72-4
• (4,4,4-Trifluoro-3-hydroxybutyl)carbamic acid tert-butyl ester
• A827802
• SCHEMBL6078028

• Inchi： 1S/C9H16F3NO3/c1-8(2,3)16-7(15)13-5-4-6(14)9(10,11)12/h6,14H,4-5H2,1-3H3,(H,13,15)
• InChI Key： BMWGFPDWQJDSLI-UHFFFAOYSA-N
• SMILES： FC(C(CCNC(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 243.10828
• Monoisotopic Mass: 243.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56

Additional information on tert-butyl N-(4,4,4-trifluoro-3-hydroxybutyl)carbamate

Recent Advances in the Study of tert-Butyl N-(4,4,4-Trifluoro-3-hydroxybutyl)carbamate (CAS: 496847-72-4)

The compound tert-butyl N-(4,4,4-trifluoro-3-hydroxybutyl)carbamate (CAS: 496847-72-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. Recent studies have focused on its synthesis, biological activity, and utility as a key intermediate in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its role in advancing pharmaceutical research.

One of the primary areas of interest is the synthesis of tert-butyl N-(4,4,4-trifluoro-3-hydroxybutyl)carbamate. Recent publications have described optimized synthetic routes that improve yield and purity, making the compound more accessible for further research. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method that reduces side reactions and enhances enantioselectivity, which is critical for its application in chiral drug development.

In terms of biological activity, preliminary studies suggest that tert-butyl N-(4,4,4-trifluoro-3-hydroxybutyl)carbamate exhibits promising properties as a modulator of specific enzymatic pathways. Research conducted in vitro has demonstrated its ability to inhibit certain kinases involved in inflammatory responses, positioning it as a potential candidate for anti-inflammatory drug development. Further in vivo studies are underway to validate these findings and explore its therapeutic potential.

Another significant application of this compound lies in its use as a building block for more complex molecules. Its trifluoromethyl and hydroxy functional groups make it a versatile intermediate in the synthesis of fluorinated pharmaceuticals, which are increasingly important due to their enhanced metabolic stability and bioavailability. Recent patents have highlighted its incorporation into next-generation antiviral and anticancer agents, underscoring its value in medicinal chemistry.

Despite these advancements, challenges remain in the large-scale production and application of tert-butyl N-(4,4,4-trifluoro-3-hydroxybutyl)carbamate. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to fully realize its potential. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate its adoption in drug development pipelines.

In conclusion, tert-butyl N-(4,4,4-trifluoro-3-hydroxybutyl)carbamate (CAS: 496847-72-4) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential, and future research will likely focus on optimizing its synthesis, expanding its biological applications, and integrating it into innovative therapeutic strategies. This brief underscores the importance of continued investment in the study of this compound to unlock its full potential in addressing unmet medical needs.